![molecular formula C17H17N5O2S B2894293 8-amino-N-(5-methyl-1,2-oxazol-3-yl)-3,4-dihydro-2H-1,4-ethanothieno[2,3-b][1,5]naphthyridine-7-carboxamide CAS No. 902329-15-1](/img/structure/B2894293.png)
8-amino-N-(5-methyl-1,2-oxazol-3-yl)-3,4-dihydro-2H-1,4-ethanothieno[2,3-b][1,5]naphthyridine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains an oxazole ring, which is a five-membered ring consisting of one oxygen atom, one nitrogen atom, and three carbon atoms . Oxazole derivatives have been found to have a wide range of biological activities, which has led to increased interest in their synthesis .
Chemical Reactions Analysis
The chemical reactions involving oxazole derivatives can vary widely depending on the specific compound and the conditions under which the reactions are carried out .Scientific Research Applications
Antibacterial Applications
One of the primary applications of compounds structurally related to "8-amino-N-(5-methyl-1,2-oxazol-3-yl)-3,4-dihydro-2H-1,4-ethanothieno[2,3-b][1,5]naphthyridine-7-carboxamide" is in the development of novel antibacterial agents. Research has focused on synthesizing and evaluating the antibacterial activity of various naphthyridine derivatives, which have shown potent antibacterial properties against a range of pathogens. For example, compounds have been developed that exhibit significant antibacterial activities, potentially offering new avenues for treating bacterial infections (Egawa et al., 1984; Santilli et al., 1975).
Antitumor Applications
Another critical area of application is in antitumor research, where derivatives of naphthyridine, such as "this compound," have been investigated for their potential as antitumor agents. These studies have identified several compounds with potent cytotoxic activity against various tumor cell lines, highlighting the potential of naphthyridine derivatives in cancer therapeutics (Tsuzuki et al., 2004; Deady et al., 2005).
Novel Pharmacological Activities
Research on naphthyridine derivatives also extends to exploring novel pharmacological activities, such as their role as CCR5 antagonists, which could have implications for treating diseases beyond their antibacterial and antitumor properties. For instance, studies have focused on developing orally active CCR5 antagonists based on naphthyridine frameworks, demonstrating the versatility and potential of these compounds in addressing a wide range of therapeutic targets (Ikemoto et al., 2005).
Future Directions
properties
IUPAC Name |
5-amino-N-(5-methyl-1,2-oxazol-3-yl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S/c1-8-6-12(21-24-8)19-16(23)15-13(18)10-7-11-14(20-17(10)25-15)9-2-4-22(11)5-3-9/h6-7,9H,2-5,18H2,1H3,(H,19,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXEWNDDCZWFBEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=C(C3=CC4=C(C5CCN4CC5)N=C3S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.